tert-Butyl trans-3-cyanocyclohexylcarbamate
Cat. No. B8745244
M. Wt: 224.30 g/mol
InChI Key: KODINHTWTSHDJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[NH:7][CH:8]1[CH2:9][CH:10]([C:14]#[N:15])[CH2:11][CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:16].[Cl:24][CH2:25][Cl:26].[F:17][C:18]([F:19])([F:20])[C:21]([OH:22])=[O:23]>>[NH2:7][CH:8]1[CH2:9][CH:10]([C:14]#[N:15])[CH2:11][CH2:12][CH2:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)NC1CCCC(C#N)C1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
N#CC1CCCC(N)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
